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Compound of Interest

Compound Name: Dodonaflavonol

Cat. No.: B592822

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodonaflavonol is a naturally occurring flavonoid, a class of polyphenolic secondary
metabolites found in a variety of plants. Flavonoids are of significant interest to the scientific
community due to their diverse pharmacological activities. This technical guide provides a
comprehensive overview of the known physicochemical properties and solubility of
Dodonaflavonol, intended to support research and development efforts. While specific
experimental data for some properties of Dodonaflavonol are not readily available in public
literature, this guide also furnishes general experimental protocols and data for structurally
related flavonoids to serve as a valuable reference.

Physicochemical Properties

The fundamental physicochemical properties of a compound are critical for understanding its
behavior in biological systems and for formulation development. While some specific
experimental values for Dodonaflavonol are not available, the following table summarizes the
known data and provides context with related well-studied flavonoids, kaempferol and
quercetin.
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Property Dodonaflavonol Kaempferol Quercetin
Molecular Formula C2sH3209[1] C15H1006 C15H1007[2]
Molecular Weight 512.55 g/mol [1] 286.24 g/mol 302.24 g/mol [2]
Melting Point Data not available 276-278 °C 316-317 °C
Boiling Point Data not available Data not available Data not available

Multiple values )

) Multiple values
pKa Data not available reported (e.g., 7.1,
reported (e.g., 5.3-8.5)
8.7,11.3)
Likely a yellow solid, )

Appearance Yellow powder|[3] Yellow solid

typical for flavonols

Solubility Profile

The solubility of a compound is a determining factor in its absorption, distribution, metabolism,
and excretion (ADME) profile, as well as its utility in various experimental assays.

General Flavonoid

Solvent Dodonaflavonol Solubility

Solubility
Generally low, though
Water Data not available derivatives can have enhanced
solubility.[4][5]
Ethanol Data not available Soluble
Soluble (commercially
DMSO ) ) Very soluble
available as a 10 mM solution)
Methanol Data not available Soluble

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
Dodonaflavonol are not explicitly published. However, the following methodologies are
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standard for the characterization of flavonoids and would be applicable.

Isolation and Purification of Flavonoids from Dodonaea
viscosa

The isolation of flavonoids from their natural source is a critical first step for detailed
characterization. The following is a general workflow based on methods reported for Dodonaea
viscosa.[6][7][8][9]

Dried & Powdered

Dodonaea viscosa Plant Material Flavonoid
i (e.g., Dodonaflavonol)
Solvent Extraction nhibition
(e.g., 70% Ethanol)
i Cell Surface Receptor
Concentration l
(Rotary Evaporation)

¢ PI3K

Liquid-Liquid Partitioning l
(e.g., Ethyl Acetate)

i Akt

Column Chromatography Inhibits
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Preparative HPLC
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Cell Proliferation
& Survival
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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